5,7,2',3'-Tetrahydroxyflavone

• CAS: 74805-70-2

Core Science & Biosynthesis

Technical Guide: Natural Plant Sources and Isolation Architectures of 5,7,2',3'-Tetrahydroxyflavone

Executive Summary

5,7,2',3'-Tetrahydroxyflavone (CAS: 74805-70-2) is a rare, naturally occurring flavonoid distinguished by its specific B-ring hydroxylation pattern at the ortho (2') and meta (3') positions.[1] Unlike its ubiquitous isomer Luteolin (5,7,3',4'-tetrahydroxyflavone), the 5,7,2',3' configuration imparts unique lipophilicity and redox potentials, influencing its interaction with metalloenzymes and nuclear receptors.

This guide serves as a technical blueprint for researchers targeting this compound. It details the primary botanical reservoirs (Andrographis echioides and Kaempferia galanga), outlines a self-validating isolation protocol, and elucidates its pharmacological mechanism—specifically its potent inhibition of Matrix Metalloproteinase-13 (MMP-13) via the AP-1/JAK2 signaling axis.

Part 1: Chemical Profile & Structural Significance

The biological efficacy of 5,7,2',3'-tetrahydroxyflavone is dictated by its Structure-Activity Relationship (SAR).

• The 2'-Hydroxyl Moiety: The presence of a hydroxyl group at the C-2' position is the critical differentiator. It facilitates intramolecular hydrogen bonding with the heterocyclic oxygen (O-1) or the carbonyl oxygen (C-4), potentially locking the B-ring in a non-planar conformation relative to the A/C-rings. This steric constraint is absent in 3',4'-substituted flavones.

• Chelation Potential: The 5-OH and 4-carbonyl arrangement (A-ring) combined with the 2',3'-catechol moiety (B-ring) creates dual binding sites for divalent metal ions, essential for its activity against zinc-dependent enzymes like MMPs.

Feature	5,7,2',3'-Tetrahydroxyflavone	Luteolin (Isomer)
B-Ring Substitution	2', 3' (Ortho/Meta)	3', 4' (Meta/Para)
Primary Natural Source	Andrographis echioides, Kaempferia galanga	Apium graveolens (Celery), Petroselinum crispum
Key Target	MMP-13, CYP3A4	PDE, Xanthine Oxidase
Redox Stability	High steric hindrance at 2'	Prone to quinone formation

Part 2: Botanical Reservoirs

While many flavones are ubiquitous, the 2'-oxygenated subclass is chemotaxonomically restricted.

Andrographis echioides (Acanthaceae)

This is the definitive source for the 2'-oxygenated flavone class. Unlike its famous relative Andrographis paniculata (rich in diterpenoids like andrographolide), A. echioides synthesizes a spectrum of methoxylated and hydroxylated flavones.

• Target Fraction: The whole plant, specifically the methanolic extract.[2][3]

• Co-occurring Analogs: Often found alongside 5-hydroxy-7,8,2',3'-tetramethoxyflavone (Echioidinin) and various glycosides.

• Yield Potential: Moderate to High (requires fractionation to separate from methoxylated analogs).

Kaempferia galanga (Zingiberaceae)

The roots (rhizomes) of K. galanga contain this flavone, often cited in the context of anti-inflammatory constituents.[4]

• Target Fraction: Chloroform or Dichloromethane soluble fractions of the rhizome.

• Relevance: Used in traditional medicine for osteo-inflammatory conditions, correlating with the molecule's MMP-13 inhibitory activity.

Scutellaria baicalensis (Lamiaceae)

While S. baicalensis is famous for Baicalein (5,6,7-trihydroxyflavone), it also produces B-ring hydroxylated flavones as minor constituents or metabolic products of skullcapflavones.

Part 3: Isolation Architecture (Protocol)

This protocol describes the isolation from Andrographis echioides, designed to separate the target tetrahydroxyflavone from its methoxylated congeners.

Phase 1: Extraction & Partitioning

Objective: Eliminate bulk polarity interferences (sugars, tannins) and non-polar lipids.

• Maceration: Pulverize dried whole plant material (1 kg) and extract with MeOH (85%) (3 x 3L) at room temperature for 48 hours.

• Concentration: Evaporate solvent under reduced pressure (Rotavap) at 45°C to yield a crude semi-solid residue.

• Liquid-Liquid Partition:

  • Suspend residue in H₂O (500 mL).

  • Partition sequentially with n-Hexane (to remove lipids/chlorophyll). Discard hexane layer.

  • Partition aqueous phase with CHCl₃ (Chloroform). Note: Methoxylated flavones often migrate here.

  • Partition aqueous phase with EtOAc (Ethyl Acetate).[5] Target Phase: The tetrahydroxyflavone typically concentrates in the EtOAc fraction due to higher polarity compared to polymethoxylated analogs.

Phase 2: Chromatographic Purification

Objective: Resolution of the aglycone.

• Silica Gel Column (Normal Phase):

  • Load EtOAc fraction onto a Silica Gel 60 (230-400 mesh) column.

  • Gradient Elution: Start with CHCl₃:MeOH (100:0) and gradually increase polarity to (85:15).

  • Monitoring: Check fractions via TLC. The target compound usually elutes in the mid-polarity region (approx. 95:5 to 90:10 CHCl₃:MeOH).

• Sephadex LH-20 (Molecular Sizing/Adsorption):

  • Pool active fractions.[5]

  • Elute through Sephadex LH-20 using MeOH (100%).

  • Mechanism:[6][7] Sephadex separates flavonoids based on molecular size and hydrogen bonding affinity. This step is crucial to remove polymeric impurities.

• Recrystallization:

  • Final purification is achieved by recrystallization from MeOH/CHCl₃ mixtures.

Visualization: Isolation Workflow

Caption: Step-by-step fractionation logic for isolating 5,7,2',3'-Tetrahydroxyflavone from plant matrix.

Part 4: Analytical Validation

To validate the identity of the isolated crystal, compare spectral data against these standard values.

1H NMR (DMSO-d6, 500 MHz):

• A-Ring: Two meta-coupled doublets at δ 6.20 (d, J=2.0 Hz, H-6) and δ 6.45 (d, J=2.0 Hz, H-8).

• B-Ring: The 2',3'-substitution pattern yields a distinct splitting pattern. Look for signals around δ 7.00 - 7.50 representing H-4', H-5', H-6'.

• Hydroxyls: A sharp singlet at δ 12.80 (s, 5-OH) indicates the hydrogen-bonded hydroxyl group.

Mass Spectrometry (ESI-MS):

• Molecular Ion: [M-H]⁻ at m/z 285.

• Fragmentation: Retro-Diels-Alder (RDA) fragmentation will yield characteristic ions for the A-ring (m/z 153) and B-ring.

Part 5: Pharmacological Mechanism (MMP-13 Inhibition)

Recent research highlights 5,7,2',3'-tetrahydroxyflavone as a potent inhibitor of MMP-13 (Collagenase-3), a key enzyme in cartilage degradation (osteoarthritis).

Mechanism of Action:

• Upstream Inhibition: The molecule inhibits the phosphorylation of JAK2 (Janus Kinase 2).

• Signal Transduction: This suppression prevents the activation of STAT1/2 .

• Transcription Factor Blockade: Concurrently, it inhibits the c-Fos/AP-1 complex.

• Outcome: Downregulation of MMP-13 gene expression, preventing collagen degradation.

Visualization: Signaling Pathway

Caption: Dual inhibition of JAK2/STAT and c-Fos/AP-1 pathways by 5,7,2',3'-Tetrahydroxyflavone.[4]

References

• Shen, D. Y., et al. (2013). Chemical Constituents from Andrographis echioides and Their Anti-Inflammatory Activity.[3] International Journal of Molecular Sciences, 14(1), 496–514.[3][8] [3]

• Lim, H., et al. (2011). 2',3,5,7-Tetrahydroxyflavone inhibits MMP-13 expression in IL-1β-treated chondrocytes by suppressing the c-Fos/AP-1 and JAK2/STAT1/2 pathways.[4] Journal of Pharmacological Sciences, 116(2), 221-231.[4]

• Kim, J. Y., et al. (2002). Effects of flavonoids isolated from Scutellariae radix on cytochrome P-450 activities in human liver microsomes.[6] Journal of Toxicology and Environmental Health, Part A, 65(5-6), 373-381.[6]

• PubChem. 5,7,2',3'-Tetrahydroxyflavone (CID 5321864). National Library of Medicine.

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5,7,2',3'-Tetrahydroxyflavone CAS number and chemical identifiers

An In-depth Technical Guide to 5,7,2',3'-Tetrahydroxyflavone

This guide provides a comprehensive technical overview of 5,7,2',3'-Tetrahydroxyflavone, a naturally occurring flavonoid. It is intended for researchers, scientists, and professionals in drug development who are interested in the chemical properties, analytical methodologies, and biological activities of this compound.

Section 1: Core Chemical Identity

5,7,2',3'-Tetrahydroxyflavone is a flavonoid, a class of polyphenolic secondary metabolites found in plants. Its structure consists of a C6-C3-C6 carbon skeleton, with four hydroxyl groups substituted at specific positions, which are crucial for its chemical and biological properties. This particular hydroxylation pattern is less common than that of other well-known flavonoids like quercetin or luteolin, making it a subject of increasing scientific interest.

Chemical Identifiers

Accurate identification is paramount in scientific research. The following table summarizes the key chemical identifiers for 5,7,2',3'-Tetrahydroxyflavone.

Identifier	Value	Source
CAS Number	74805-70-2	[1]
IUPAC Name	2-(2,3-dihydroxyphenyl)-5,7-dihydroxychromen-4-one	[1]
Molecular Formula	C₁₅H₁₀O₆	[1]
Molecular Weight	286.24 g/mol	[1]
InChI	InChI=1S/C15H10O6/c16-7-4-10(18)14-11(19)6-12(21-13(14)5-7)8-2-1-3-9(17)15(8)20/h1-6,16-18,20H	[1]
InChIKey	STAGATUVRDVEAT-UHFFFAOYSA-N	[1]
Canonical SMILES	C1=CC(=C(C(=C1)O)O)C2=CC(=O)C3=C(C=C(C=C3O2)O)O	[1]
Synonyms	2-(2,3-dihydroxyphenyl)-5,7-dihydroxy-4H-chromen-4-one	[1]

Structural Representation

The structural formula of 5,7,2',3'-Tetrahydroxyflavone is depicted below, illustrating the numbering of the carbon atoms in the flavone backbone and the positions of the hydroxyl groups.

Caption: Chemical structure of 5,7,2',3'-Tetrahydroxyflavone.

Section 2: Physicochemical Properties

Understanding the physicochemical properties of 5,7,2',3'-Tetrahydroxyflavone is essential for designing experimental protocols, including formulation, dosage, and delivery systems.

Property	Value	Notes
Appearance	Yellow to brown solid	[2]
Solubility	Soluble in DMSO, acetone, chloroform, dichloromethane, and ethyl acetate.	[3]
XLogP3	1.4	A measure of lipophilicity.[1]
Hydrogen Bond Donor Count	4	[1]
Hydrogen Bond Acceptor Count	6	[1]

Section 3: Experimental Protocols

The isolation, purification, and characterization of 5,7,2',3'-Tetrahydroxyflavone from natural sources or its synthesis require specific analytical techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC is a fundamental technique for the separation, identification, and quantification of flavonoids.

Protocol for HPLC Analysis:

• Column: A C18 reverse-phase column is typically used for the separation of flavonoids.[4]

• Mobile Phase: A gradient elution is often employed, using a mixture of an acidic aqueous solvent (e.g., 25 mM KH₂PO₄, pH 2.5) and an organic solvent like acetonitrile (ACN).[5] A typical gradient might run from 30% to 80% ACN over 20 minutes.[5]

• Flow Rate: A flow rate of 1.0 mL/min is commonly used.[5]

• Detection: UV detection at 280 nm is suitable for flavonoids.[5]

• Sample Preparation: The sample should be dissolved in a suitable solvent, such as methanol, and filtered through a 0.45 µm filter before injection.

Caption: A typical workflow for HPLC analysis of flavonoids.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is indispensable for the structural elucidation of organic molecules. For 5,7,2',3'-Tetrahydroxyflavone, ¹H NMR and ¹³C NMR are used to confirm the positions of the hydroxyl and hydrogen atoms on the flavone skeleton.

Section 4: Biological Activities and Therapeutic Potential

Flavonoids are well-documented for their diverse biological activities, and 5,7,2',3'-Tetrahydroxyflavone is no exception.[6]

Antioxidant Activity

The presence of multiple hydroxyl groups, particularly the ortho-dihydroxy arrangement on the B-ring, suggests that 5,7,2',3'-Tetrahydroxyflavone possesses significant antioxidant properties.[7] This is primarily due to its ability to scavenge free radicals.[8]

DPPH Radical Scavenging Assay Protocol:

• Prepare a 0.004% solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.[9]

• Add various concentrations of 5,7,2',3'-Tetrahydroxyflavone to the DPPH solution.[9]

• Incubate the mixture in the dark at room temperature.

• Measure the absorbance at 517 nm. A decrease in absorbance indicates radical scavenging activity.[9]

• Ascorbic acid can be used as a positive control.[9]

Anti-inflammatory Effects

Flavonoids are known to exert anti-inflammatory effects through various mechanisms, including the inhibition of pro-inflammatory enzymes and cytokines.[8][10]

Anticancer Potential

Research has indicated that many flavonoids, including those with similar structures, exhibit anticancer properties.[7][11] These effects can be mediated through the induction of apoptosis, inhibition of cell proliferation, and modulation of signaling pathways involved in cancer development.[12] The anticancer activity of trihydroxyflavones has been demonstrated against various cancer cell lines, including lung, breast, and brain cancer cells.[7]

Caption: Overview of the biological activities of 5,7,2',3'-Tetrahydroxyflavone.

Section 5: Natural Occurrence

5,7,2',3'-Tetrahydroxyflavone has been reported to be found in Scutellaria baicalensis, a plant used in traditional Chinese medicine.[1]

Section 6: Conclusion

5,7,2',3'-Tetrahydroxyflavone is a flavonoid with significant potential for further research and development. Its distinct chemical structure underpins its promising biological activities, including antioxidant, anti-inflammatory, and anticancer effects. The analytical protocols outlined in this guide provide a foundation for researchers to explore its properties and potential therapeutic applications. Further studies are warranted to fully elucidate its mechanisms of action and to evaluate its efficacy and safety in preclinical and clinical settings.

References

• PubChem. (n.d.). 2',3,5,7-Tetrahydroxyflavanone. Retrieved from [Link]

• PubChem. (n.d.). 5,7,2',3'-Tetrahydroxyflavone. Retrieved from [Link]

• Stompor, M., & Żarowska, B. (2017). Relationship between Antioxidant and Anticancer Activity of Trihydroxyflavones. Molecules, 22(12), 2136. Retrieved from [Link]

• El Euch, S. K., et al. (2023). Evaluation of Biological Activities of Twenty Flavones and In Silico Docking Study. Molecules, 28(6), 2419. Retrieved from [Link]

• Ahmad, F., et al. (2010). Synthesis of 4',5,7-trihydroxyflavanone and 3',4',5,7-tetrahydroxyflavanone and antioxidant activity. Journal of Fundamental Sciences, 6(1), 9-14. Retrieved from [Link]

• Wikimedia Commons. (2024). File:5,7,2',3'-Tetrahydroxyflavone.svg. Retrieved from [Link]

• Journal of Chemical Health Risks. (2023). Invitro Antioxidant Property and Anticancer Property of Different Trihydroxy Flavones. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 5,7,3',4'-tetrahydroxyflavone (CAS 491-70-3). Retrieved from [Link]

• Kim, M., et al. (2022). Flavones: Six Selected Flavones and Their Related Signaling Pathways That Induce Apoptosis in Cancer. International Journal of Molecular Sciences, 23(18), 10939. Retrieved from [Link]

• ResearchGate. (n.d.). HPLC chromatograms of 3, 3', 4', 5, 7-pentahydroxyflavone (quercetin).... Retrieved from [Link]

• Agilent. (2011). Analysis of Flavonoids. Retrieved from [Link]

• Zhang, J., et al. (2014). 5,7-Dihydroxyflavone Enhances the Apoptosis-Inducing Potential of TRAIL in Human Tumor Cells via Regulation of Apoptosis-Related Proteins. Evidence-Based Complementary and Alternative Medicine, 2014, 815719. Retrieved from [Link]

• Ye, L., et al. (2022). Flavanols from Nature: A Phytochemistry and Biological Activity Review. Molecules, 27(3), 683. Retrieved from [Link]

• NIST. (n.d.). 5,7,3',4'-tetrahydroxyflavone. Retrieved from [Link]

• Kumar, S., & Verma, A. (2021). Anti-Cancer Effect of Novel Hydroxy Flavons on Human Cancer Cell In vitro and In silico. Journal of Pharmaceutical Research International, 33(61B), 193-199. Retrieved from [Link]

• Papageorgiou, V., et al. (2016). HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks. Food Analytical Methods, 9(8), 2323-2332. Retrieved from [Link]

• IUPAC. (2018). Nomenclature of Flavonoids. Retrieved from [Link]

• Stefkov, G., et al. (2011). HPLC and UV-spectrophotometry analysis of flavonoids in spray-dried and freez-dried extracts of Teucrium polium L. (Lamiaceae). Macedonian Pharmaceutical Bulletin, 57(1,2), 59-67. Retrieved from [Link]

• CP Lab Safety. (n.d.). 3',4',5,7-Tetrahydroxyflavone, 5g, Each. Retrieved from [Link]

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Literature review of 5,7,2',3'-Tetrahydroxyflavone bioactivity

Bioactivity Profile, Structural Pharmacology, and Experimental Protocols

Executive Summary

5,7,2',3'-Tetrahydroxyflavone (CAS: 74805-70-2) is a bioactive flavonoid primarily isolated from Scutellaria baicalensis (Huang-Qin) and Senna siamea.[1][2] Distinct from its structural isomer Luteolin (5,7,3',4'-tetrahydroxyflavone), this compound features a vicinal dihydroxy substitution at the 2' and 3' positions of the B-ring.

This specific hydroxylation pattern confers unique pharmacological properties, most notably potent inhibition of Cytochrome P450 3A4 (CYP3A4) , with an IC50 of 7.8 μM. For drug development professionals, this compound represents a critical variable in herb-drug interaction studies and a scaffold for designing selective CYP inhibitors. This guide details its chemical properties, structure-activity relationships (SAR), validated bioactivity data, and rigorous experimental protocols for its isolation and assay.

Chemical Identity & Physicochemical Profile[1][2][3][4][5]

Property	Data
IUPAC Name	2-(2,3-dihydroxyphenyl)-5,7-dihydroxychromen-4-one
Common Sources	Scutellaria baicalensis (Root), Senna siamea (Pods)
Molecular Formula	C₁₅H₁₀O₆
Molecular Weight	286.24 g/mol
CAS Number	74805-70-2
Key Bioactivity	CYP3A4 Inhibition (IC50: 7.8 μM), Antioxidant
Solubility	Soluble in DMSO, Methanol; Poorly soluble in water

Structure-Activity Relationship (SAR) Analysis

The bioactivity of 5,7,2',3'-tetrahydroxyflavone is defined by the specific arrangement of its hydroxyl groups. Unlike the common 3',4'-catechol moiety found in Luteolin, the 2',3'-substitution introduces unique steric and electronic effects.

• 2'-Hydroxyl Effect (Planarity & Chelation): The -OH group at the 2' position is capable of forming an intramolecular hydrogen bond with the heteroatom of the C-ring (pyran oxygen). This locks the B-ring relative to the C-ring, enhancing planarity and altering the molecule's ability to intercalate into enzyme active sites, specifically the heme pocket of CYP3A4.

• 5,7-Dihydroxy A-Ring: This motif is conserved across many bioactive flavones (e.g., Chrysin, Apigenin) and is essential for general antioxidant capacity and inhibition of kinases.

• Absence of C3-OH: As a flavone (not a flavonol), it lacks the 3-hydroxyl group.[3] This increases its stability against auto-oxidation compared to flavonols like Quercetin, making it a more stable scaffold for metabolic studies.

Visualization: SAR & Pharmacophore Mapping

Figure 1: Structural determinants of 5,7,2',3'-Tetrahydroxyflavone bioactivity. The 2',3'-OH pattern is critical for CYP3A4 selectivity.

Bioactivity & Mechanisms of Action[8][9][10]

3.1. CYP3A4 Inhibition (Primary Mechanism)

The most definitive bioactivity data for this compound is its inhibition of Cytochrome P450 3A4.

• Potency: IC50 = 7.8 μM against testosterone 6β-hydroxylation.[4]

• Relevance: CYP3A4 metabolizes approximately 50% of marketed drugs. The presence of 5,7,2',3'-tetrahydroxyflavone in supplements (e.g., Scutellaria extracts) poses a significant risk for Herb-Drug Interactions (HDI), potentially elevating plasma concentrations of co-administered drugs.

• Mechanism: Flavones with B-ring hydroxylation typically act as competitive inhibitors, coordinating with the heme iron or blocking the substrate access channel.

3.2. Antioxidant & Neuroprotective Potential

While less potent than Luteolin due to the lack of the 3',4'-catechol structure, the 2',3'-dihydroxy arrangement still provides significant radical scavenging capability.

• Pathway: Nrf2-ARE pathway activation. The compound acts as a Michael acceptor (via quinone formation upon oxidation), triggering the release of Nrf2 and upregulating antioxidant enzymes like HO-1 and NQO1.

3.3. Anticancer (Estrogen Receptor Modulation)

In silico docking studies suggest 5,7,2',3'-tetrahydroxyflavone interacts with Estrogen Receptor Alpha (ESR1) .

• Binding Mode: The planar flavonoid structure mimics the steroid backbone of estrogen, potentially acting as a Selective Estrogen Receptor Modulator (SERM).

Experimental Protocols

Protocol A: Isolation from Scutellaria baicalensis

Rationale: Synthesis is complex; extraction from a known high-yield source is the standard research approach.

• Raw Material: Pulverize dried Scutellaria baicalensis roots (100 g) to a fine powder (mesh size 40).

• Extraction: Macerate in 1.0 L of 70% Methanol/Water (v/v) for 24 hours at 25°C with continuous agitation.

• Concentration: Filter the supernatant and evaporate methanol under reduced pressure (Rotavap at 45°C) to yield an aqueous residue.

• Fractionation: Partition the aqueous residue sequentially with n-hexane (to remove lipids) and then Ethyl Acetate. Collect the Ethyl Acetate fraction .

• Purification (Preparative HPLC):

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 5 µm, 9.4 x 250 mm).

  • Mobile Phase: Gradient of 0.1% Formic Acid in Water (A) and Acetonitrile (B).[5] 10-90% B over 30 mins.

  • Detection: UV at 280 nm and 340 nm.

  • Isolation: Collect the peak corresponding to the retention time of 5,7,2',3'-tetrahydroxyflavone (verify via LC-MS, expected [M+H]+ m/z ~287).

Protocol B: CYP3A4 Inhibition Assay (Fluorescence/HPLC)

Rationale: To validate the IC50 value and assess potential drug interactions.

• System: Human Liver Microsomes (HLM) or Recombinant CYP3A4 supersomes.

• Substrate: Testosterone (200 µM final concentration).

• Inhibitor Preparation: Dissolve 5,7,2',3'-tetrahydroxyflavone in DMSO. Prepare serial dilutions (0.1, 1, 5, 10, 50, 100 µM). Final DMSO concentration < 0.1%.

• Reaction Mix:

  • 100 mM Potassium Phosphate buffer (pH 7.4).

  • 3.3 mM MgCl2.

  • 0.5 mg/mL HLM protein.

  • Test compound (various concentrations).[1][6][5]

• Initiation: Pre-incubate at 37°C for 5 mins. Start reaction by adding NADPH (1 mM final).

• Incubation: Incubate for 20 minutes at 37°C with shaking.

• Termination: Stop reaction with ice-cold Acetonitrile containing Internal Standard (e.g., Cortisone).

• Analysis: Centrifuge (10,000 x g, 10 min). Analyze supernatant via HPLC-UV (254 nm) or LC-MS/MS monitoring the formation of 6β-hydroxytestosterone .

• Calculation: Plot % Activity vs. Log[Inhibitor]. Fit to a sigmoidal dose-response curve to determine IC50.

Visualization: CYP3A4 Assay Workflow

Figure 2: Workflow for validating CYP3A4 inhibition using Testosterone as a probe substrate.

Drugability & Pharmacokinetics

For researchers considering this compound as a lead:

• Lipinski's Rule of 5:

  • MW: 286.24 (< 500) - Pass

  • H-Bond Donors: 4 (< 5) - Pass

  • H-Bond Acceptors: 6 (< 10) - Pass

  • LogP: ~1.5 (Predicted) (< 5) - Pass

• Metabolic Liability: The 2',3'-catechol is susceptible to COMT (Catechol-O-methyltransferase) methylation and glucuronidation (UGTs). This rapid metabolism often limits the systemic bioavailability of oral flavonoids.

• Toxicity: Generally low cytotoxicity (IC50 > 100 µM in non-cancerous lines), but high doses may perturb hormonal balance due to CYP inhibition.

References

• Kim, J. Y., et al. (2002). Effects of flavonoids isolated from Scutellariae radix on cytochrome P-450 activities in human liver microsomes.[4] Journal of Toxicology and Environmental Health, Part A, 65(5-6), 373-381.

• Wang, Z. L., et al. (2018). A comprehensive review on phytochemistry, pharmacology, and flavonoid biosynthesis of Scutellaria baicalensis. Pharmaceutical Biology, 56(1), 465-484.

• PubChem. Compound Summary for CID 5321864: 5,7,2',3'-Tetrahydroxyflavone.[7] National Center for Biotechnology Information.

• Patil, S. H., et al. (2020). Phytochemical Characterization of Natural Dye Extracted from Senna siamea Pods.[2][8] International Journal of PharmTech Research, 13(3), 295-304.[8]

• MedChemExpress. 5,7,2',6'-Tetrahydroxyflavone Product Datasheet (Analogous CYP3A4 Data).

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Protocols & Analytical Methods

Application Note: Preparation and Handling of 5,7,2',3'-Tetrahydroxyflavone Stock Solutions in DMSO

Executive Summary

5,7,2',3'-Tetrahydroxyflavone (C₁₅H₁₀O₆; MW: 286.24 g/mol ) is a bioactive flavone distinct from its isomer Luteolin (5,7,3',4'-tetrahydroxyflavone) due to the specific hydroxylation pattern on the B-ring (2',3'-catechol moiety). While it exhibits potent biological activity—including MMP-13 inhibition and antioxidant properties—its utility is frequently compromised by poor aqueous solubility and instability in solution.

This guide provides a standardized protocol for preparing high-integrity stock solutions in Dimethyl Sulfoxide (DMSO). It addresses the critical "solubility paradox" where the compound is stable in anhydrous organic solvents but biologically active only in aqueous buffers, where it is prone to rapid precipitation ("crashing out") and oxidative degradation.

Physicochemical Profile & Solubility Theory

Understanding the molecule's behavior is a prerequisite for successful formulation. The 2',3'-dihydroxy substitution pattern creates an intramolecular hydrogen bond network that, while stabilizing the crystal lattice, significantly reduces solubility in polar protic solvents like water or ethanol compared to aprotic polar solvents like DMSO.

Table 1: Physicochemical Properties

Property	Value / Characteristic	Implication for Handling
Molecular Weight	286.24 g/mol	Calculation basis for molarity.[1]
Appearance	Yellow to amber powder	Visual check: Darkening indicates oxidation (quinone formation).
LogP (Predicted)	~2.5 - 3.0	Lipophilic; requires organic co-solvent for cellular delivery.
Solubility (Water)	< 0.1 mg/mL	Critical: Do not dissolve directly in buffer.
Solubility (Ethanol)	~ 1 - 5 mg/mL	Moderate; often insufficient for high-concentration stocks.
Solubility (DMSO)	25 - 50 mg/mL (85-175 mM)	Preferred Solvent. High dielectric constant disrupts crystal lattice.

The "Catechol" Risk Factor

The 2',3'-dihydroxy group (catechol) is highly susceptible to oxidation, forming o-quinones. This reaction is accelerated by:

• High pH (> 7.4): Promotes deprotonation.

• Trace Metals: Catalyze oxidation.

• Light: Photo-oxidation.

• Water: Facilitates proton exchange.

Scientific Directive: Anhydrous DMSO is the only suitable vehicle for long-term storage. Aqueous dilutions must be prepared immediately prior to use.[2]

Critical Materials & Equipment

• Solvent: Dimethyl Sulfoxide (DMSO), Sterile Filtered, Hybridoma/Cell Culture Grade (≥99.9%).

  • Why: Lower grades contain trace water and metals that catalyze degradation.

• Vessels: Amber glass vials with PTFE-lined caps.

  • Why: Plastic (polypropylene) can leach plasticizers in 100% DMSO; amber glass protects from light.

• Gas: Nitrogen or Argon stream (Optional but recommended).

  • Why: Displaces oxygen in the headspace to prevent oxidation during storage.

• Desiccant: Molecular sieves or silica gel in the storage container.

Protocol: Preparation of Master Stock Solution

Target Concentration: 50 mM (Primary Stock) and 10 mM (Working Stock). Example Calculation: To prepare 1 mL of 50 mM stock.

Step-by-Step Methodology

• Equilibration: Allow the vial of lyophilized powder to equilibrate to room temperature before opening.

  • Causality: Opening a cold vial condenses atmospheric moisture onto the hygroscopic powder, initiating hydrolysis/degradation.

• Weighing: Weigh ~14.3 mg of 5,7,2',3'-Tetrahydroxyflavone into a sterile amber glass vial. Record the exact mass.

• Solvent Calculation: Calculate the exact volume of DMSO required to reach 50 mM based on the recorded mass.

  • Formula:

• Solubilization: Add the calculated volume of high-grade DMSO.

• Mixing: Vortex vigorously for 30 seconds.

  • Check: If particulates remain, sonicate in a water bath at 37°C for 5-10 minutes. Avoid temperatures >40°C to prevent thermal degradation.

• Visual Validation: Hold the vial against a light source. The solution must be completely clear (yellow/amber) with no turbidity or bottom precipitate.

• Aliquoting (Crucial Step): Immediately dispense into single-use aliquots (e.g., 20-50 µL) in amber microtubes.

  • Why: DMSO freezes at 18.5°C. Repeated freeze-thaw cycles cause micro-precipitation that may not re-dissolve, altering the effective concentration.

Diagrammatic Workflows

Workflow 1: Stock Preparation Logic

This diagram illustrates the critical decision points during the solubilization process to ensure structural integrity.

Caption: Logical workflow for preparing stable flavone stock solutions, emphasizing temperature control and visual validation.

Dilution Strategy: Avoiding the "Crash-Out"

The most common failure mode in biological assays is the precipitation of the flavone when the DMSO stock is added to the aqueous media.

The Intermediate Dilution Method (Serial Dilution)

Direct addition of 100% DMSO stock to media often creates a local region of high concentration/low solubility, forcing immediate precipitation.

Protocol:

• Prepare Intermediate: Dilute the 50 mM Master Stock 1:10 in pure DMSO to create a 5 mM Working Stock.

• Stepwise Aqueous Addition:

  • Goal: Final assay concentration of 50 µM (1% DMSO final).

  • Wrong Way: Add 1 µL of 5 mM stock directly to 99 µL media.

  • Right Way (Intermediate Buffer): Dilute the 5 mM stock 1:10 into PBS containing 0.5% Tween-80 or BSA . This stabilizes the transition from organic to aqueous phase.

• Final Addition: Add this stabilized intermediate to your cell culture media.

Workflow 2: Solubility & Precipitation Dynamics

This diagram visualizes the risk zones where hygroscopicity and water addition lead to compound loss.

Caption: Comparison of direct dilution (high risk) vs. stabilized intermediate dilution (low risk) to maintain bioavailability.

Storage and Stability Guidelines

Hygroscopicity Management

DMSO is extremely hygroscopic.[3] It can absorb up to 10% of its weight in water from the atmosphere within 24 hours if left uncapped.

• Impact: Water absorption increases the freezing point (freezing the stock in the fridge) and drastically reduces the solubility of the flavone, causing it to crystallize inside the tube.

• Solution: Store vials inside a secondary container (jar or box) containing desiccant packs (silica gel).

Temperature

• -80°C: Recommended for long-term storage (> 1 month).[4]

• -20°C: Acceptable for short-term (< 1 month).[4]

• 4°C: NEVER. DMSO freezes at 18.5°C; cycling between liquid (room temp) and solid (fridge) promotes crystal growth.

Troubleshooting & Quality Control

Observation	Diagnosis	Remediation
Cloudiness upon thawing	Precipitation due to water intake or low temp.	Warm to 37°C and sonicate. If it does not clear, discard (concentration is now unknown).
Color change to dark brown/green	Oxidation of the catechol moiety.	Discard. The compound has degraded into quinones.
Cells dying in Vehicle Control	DMSO toxicity.	Ensure final DMSO concentration is < 0.5% (v/v).[2]
Inconsistent Assay Results	Compound precipitated in media.	Use the "Intermediate Dilution" method with BSA or Tween-80.

References

• National Institute of Standards and Technology (NIST). 5,7,3',4'-tetrahydroxyflavone (Luteolin) and Isomers: Chemical Properties. NIST WebBook. Available at: [Link]

• Ziath. The Effects of Water on DMSO and Effective Hydration Measurement. Available at: [Link]

• PubChem. 5,7,2',3'-Tetrahydroxyflavone Compound Summary. National Library of Medicine. Available at: [Link]

• Emulate Bio. Compound Treatment Solution Preparation: Solvent Selection and DMSO Limits. Available at: [Link]

Sources

• 1. 5,6,7-Trihydroxyflavone-7-O-β-D-glucuronopyranoside | Flavonoids | 164022-74-6 | Invivochem [invivochem.com]
• 2. researchgate.net [researchgate.net]
• 3. ziath.com [ziath.com]
• 4. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for In Vitro Cytotoxicity Assays Using 5,7,2',3'-Tetrahydroxyflavone

Introduction: Unveiling the Cytotoxic Potential of 5,7,2',3'-Tetrahydroxyflavone

5,7,2',3'-Tetrahydroxyflavone is a naturally occurring flavonoid found in plants such as Scutellaria baicalensis[1]. Flavonoids, a diverse group of polyphenolic compounds, are recognized for a wide array of biological activities, including anti-inflammatory, antioxidant, and anticancer properties[2][3]. Emerging research has highlighted the cytotoxic effects of various flavonoids against numerous cancer cell lines, making them promising candidates for novel therapeutic agents[2][4]. Specifically, flavonoids isolated from Scutellaria species have demonstrated the ability to inhibit the proliferation of cancer cells and induce apoptosis[4][5][6].

The in vitro evaluation of cytotoxicity is a critical first step in the drug discovery process, providing essential information on a compound's potential efficacy and its mechanism of action[2]. This guide provides detailed protocols for assessing the cytotoxic effects of 5,7,2',3'-Tetrahydroxyflavone using three common and robust in vitro assays: the MTT, Neutral Red, and Lactate Dehydrogenase (LDH) assays. Each assay interrogates a different aspect of cell health, from metabolic activity and lysosomal integrity to membrane integrity, respectively. By employing a multi-assay approach, researchers can obtain a more comprehensive and validated understanding of the compound's cytotoxic profile.

A critical consideration when working with flavonoids is their potential to interfere with certain assay chemistries. Notably, some flavonoids can directly reduce the tetrazolium salt in the MTT assay, independent of cellular metabolic activity, which can lead to an overestimation of cell viability[7][8][9]. This guide provides specific controls and alternative assays to mitigate such interferences, ensuring the generation of accurate and reliable data.

Compound Profile: 5,7,2',3'-Tetrahydroxyflavone

Property	Value	Source
IUPAC Name	2-(2,3-dihydroxyphenyl)-5,7-dihydroxychromen-4-one	[1]
Molecular Formula	C₁₅H₁₀O₆	[1]
Molecular Weight	286.24 g/mol	[1]
CAS Number	74805-70-2	[1]
Known Biological Source	Scutellaria baicalensis	[1]
Reported IC50 (related isomer)	9.5 µM (for 2',3',5,7-tetrahydroxy flavone in HL-60 cells)	[5]

Safety and Handling Precautions

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side shields, and appropriate chemical-resistant gloves (e.g., nitrile) when handling the compound.

• Respiratory Protection: For handling the powdered form, work in a well-ventilated area or a chemical fume hood to avoid inhalation of dust. If significant dust is generated, a NIOSH-approved respirator may be necessary.

• Skin and Eye Contact: Avoid contact with skin and eyes. In case of accidental contact, flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention if irritation persists.

• Ingestion: Do not ingest. If swallowed, seek immediate medical attention.

• Disposal: Dispose of the compound and any contaminated materials in accordance with local, state, and federal regulations.

Experimental Design: Key Considerations

Cell Line Selection

The choice of cell line is critical and should be guided by the research question. Consider using a panel of cell lines, including both cancerous and non-cancerous lines, to assess both efficacy and potential toxicity to healthy cells. For cancer research, cell lines from different tissues of origin are recommended to evaluate the breadth of the compound's activity.

Concentration Range and Vehicle Controls

Based on the reported IC50 value for a related isomer (9.5 µM)[5], a starting concentration range for 5,7,2',3'-Tetrahydroxyflavone could be from 0.1 µM to 100 µM. It is advisable to perform a broad-range dose-response experiment initially to narrow down the effective concentration range.

5,7,2',3'-Tetrahydroxyflavone is expected to have low aqueous solubility. Therefore, a stock solution should be prepared in an organic solvent, typically Dimethyl Sulfoxide (DMSO)[13][14]. The final concentration of DMSO in the cell culture medium should be kept to a minimum, generally not exceeding 0.5%, to avoid solvent-induced cytotoxicity[13][15]. A vehicle control (cells treated with the same final concentration of DMSO as the highest concentration of the test compound) must be included in all experiments to account for any effects of the solvent.

Incubation Time

The incubation time for compound treatment can vary depending on the cell line and the expected mechanism of action. Typical incubation periods range from 24 to 72 hours. A time-course experiment (e.g., 24h, 48h, 72h) is recommended to determine the optimal treatment duration.

Protocol 1: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

Principle: This colorimetric assay measures the metabolic activity of cells. In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells[7][16].

Causality Behind Experimental Choices: The MTT assay is a widely used and well-established method for assessing cell viability. However, due to the potential for flavonoids to directly reduce MTT, it is imperative to include a "compound only" control to account for any non-cellular formazan formation[7][8][9].

Workflow Diagram:

Caption: MTT Assay Workflow.

Materials:

• 5,7,2',3'-Tetrahydroxyflavone

• DMSO (cell culture grade)

• Selected cell line(s)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well flat-bottom sterile microplates

• Microplate reader

Step-by-Step Protocol:

• Cell Seeding:

  • Harvest and count cells.

  • Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of complete medium).

  • Incubate overnight at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a high-concentration stock solution of 5,7,2',3'-Tetrahydroxyflavone in DMSO (e.g., 10 mM).

  • Perform serial dilutions of the stock solution in complete culture medium to achieve the desired final concentrations. The final DMSO concentration should be consistent across all treatments and not exceed 0.5%.

  • Carefully remove the medium from the wells and replace it with 100 µL of the medium containing the different concentrations of the compound.

  • Crucial Controls:

    • Vehicle Control: Cells treated with medium containing the same final concentration of DMSO.

    • Untreated Control: Cells in complete medium only.

    • Medium Blank: Wells with medium but no cells.

    • Compound Blank (Essential): Wells with medium and the compound at each concentration, but no cells. This will account for any direct reduction of MTT by the flavonoid[7].

• Incubation:

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• MTT Addition and Incubation:

  • After incubation, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate for 2-4 hours at 37°C. During this time, purple formazan crystals will form in viable cells.

• Formazan Solubilization:

  • Carefully remove the medium from the wells.

  • Add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise[16].

Data Analysis:

• Subtract the absorbance of the medium blank from all readings.

• For each compound concentration, subtract the absorbance of the corresponding compound blank from the absorbance of the treated cells. This corrects for any non-cellular MTT reduction.

• Calculate the percentage of cell viability for each treatment using the following formula: % Cell Viability = (Corrected Absorbance of Treated Cells / Corrected Absorbance of Vehicle Control) * 100

• Plot the percentage of cell viability against the compound concentration and determine the IC50 value (the concentration that inhibits 50% of cell viability).

Protocol 2: Neutral Red (NR) Uptake Assay

Principle: This assay assesses cell viability based on the ability of healthy cells to incorporate and bind the supravital dye Neutral Red in their lysosomes. In damaged or dead cells, the lysosomal membrane is compromised, leading to a decreased uptake of the dye[17][18][19].

Causality Behind Experimental Choices: The NR assay provides an alternative measure of viability that is dependent on a different cellular mechanism (lysosomal integrity) than the MTT assay. This makes it a valuable confirmatory assay, especially when there are concerns about compound interference with tetrazolium salts.

Workflow Diagram:

Caption: Neutral Red Uptake Assay Workflow.

Materials:

• All materials from the MTT protocol

• Neutral Red solution (e.g., 50 µg/mL in complete medium, prepared fresh)

• Destain solution (e.g., 50% ethanol, 49% deionized water, 1% glacial acetic acid)

Step-by-Step Protocol:

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 from the MTT protocol to seed and treat the cells with 5,7,2',3'-Tetrahydroxyflavone and controls.

• Incubation:

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• Neutral Red Staining:

  • After incubation, carefully remove the treatment medium.

  • Add 100 µL of pre-warmed Neutral Red solution to each well.

  • Incubate for 2-3 hours at 37°C and 5% CO₂.

• Washing and Destaining:

  • Carefully remove the Neutral Red solution.

  • Gently wash the cells with 150 µL of PBS.

  • Remove the PBS and add 150 µL of the destain solution to each well.

  • Shake the plate on an orbital shaker for 10 minutes to extract the dye from the lysosomes.

• Absorbance Measurement:

  • Measure the absorbance at 540 nm using a microplate reader.

Data Analysis:

• Subtract the absorbance of the medium blank from all readings.

• Calculate the percentage of cell viability using the formula: % Cell Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) * 100

• Plot the percentage of cell viability against the compound concentration and determine the IC50 value.

Protocol 3: Lactate Dehydrogenase (LDH) Cytotoxicity Assay

Principle: This assay measures the activity of LDH, a stable cytosolic enzyme that is released into the cell culture medium upon damage to the plasma membrane. The amount of LDH in the supernatant is proportional to the number of dead or damaged cells[20][21].

Causality Behind Experimental Choices: The LDH assay directly quantifies cell death by measuring membrane integrity, providing a different perspective from the viability assays (MTT and NR). This is particularly useful for distinguishing between cytotoxic (cell-killing) and cytostatic (growth-inhibiting) effects.

Workflow Diagram:

Caption: LDH Cytotoxicity Assay Workflow.

Materials:

• All materials from the MTT protocol (excluding MTT and its solubilizer)

• Commercially available LDH cytotoxicity assay kit (recommended for optimized reagents)

• Lysis buffer (usually provided in the kit)

Step-by-Step Protocol:

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 from the MTT protocol.

  • Crucial Controls for LDH Assay:

    • Vehicle Control: Cells treated with medium containing the same final concentration of DMSO.

    • Untreated Control (Spontaneous LDH release): Cells in complete medium only.

    • Maximum LDH Release Control: Cells treated with lysis buffer (as per kit instructions) about 30 minutes before the end of the incubation period.

    • Medium Blank: Wells with medium but no cells.

• Incubation:

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• Supernatant Collection:

  • If using adherent cells, you may centrifuge the plate at a low speed (e.g., 250 x g for 5 minutes) to pellet any detached dead cells. This step is optional but can reduce variability.

  • Carefully transfer a specific volume of the supernatant (e.g., 50 µL) from each well to a new 96-well plate. Be careful not to disturb the cell monolayer.

• LDH Reaction:

  • Prepare the LDH reaction mixture according to the manufacturer's instructions.

  • Add the reaction mixture to each well of the new plate containing the supernatants.

  • Incubate at room temperature for the time specified in the kit protocol (usually 15-30 minutes), protected from light.

• Absorbance Measurement:

  • Measure the absorbance at the wavelength specified in the kit protocol (typically around 490 nm).

Data Analysis:

• Subtract the absorbance of the medium blank from all readings.

• Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = ((Absorbance of Treated Cells - Absorbance of Spontaneous Release) / (Absorbance of Maximum Release - Absorbance of Spontaneous Release)) * 100

• Plot the percentage of cytotoxicity against the compound concentration and determine the EC50 value (the concentration that causes 50% of the maximum LDH release).

Expected Outcomes and Interpretation

The three assays provide complementary information. A potent cytotoxic compound will show a dose-dependent decrease in viability in the MTT and NR assays, and a dose-dependent increase in LDH release. Comparing the IC50/EC50 values from these assays can provide insights into the mode of cell death. For example, a compound that induces apoptosis early on might show a decrease in MTT and NR signal before significant LDH release is detected.

Assay	Principle	Expected Result with Cytotoxic Compound	Potential for Flavonoid Interference
MTT	Mitochondrial metabolic activity	Decrease in absorbance	High (direct reduction of MTT)[7][8][9]
Neutral Red	Lysosomal integrity	Decrease in absorbance	Low
LDH	Plasma membrane integrity	Increase in absorbance	Low

Conclusion and Future Directions

These detailed protocols provide a robust framework for the initial in vitro characterization of the cytotoxic properties of 5,7,2',3'-Tetrahydroxyflavone. By employing multiple assays with appropriate controls, researchers can confidently assess its potential as an anticancer agent. Following the determination of its cytotoxic potency, further investigations into the specific molecular mechanisms, such as apoptosis induction, cell cycle arrest, and effects on specific signaling pathways, are warranted to fully elucidate its therapeutic potential.

References

• Yuan, L., et al. (2004). Cytotoxic activities of flavonoids from two Scutellaria plants in Chinese medicine. Journal of Ethnopharmacology, 91(1), 65-70. [Link]

• Uli-Uli, B. A., et al. (2016). Influence of medium type and serum on MTT reduction by flavonoids in the absence of cells. Cytotechnology, 68(5), 1737-1744. [Link]

• Wang, Y., et al. (2023). Scutellaria baicalensis Georgi and Their Natural Flavonoid Compounds in the Treatment of Ovarian Cancer: A Review. Molecules, 28(13), 5163. [Link]

• MDPI. (2022). Scutellaria baicalensis. Encyclopedia. [Link]

• Saddique, F. A., et al. (2015). High-Throughput Screening to Identify Plant Derived Human LDH-A Inhibitors. Anticancer Research, 35(8), 4317-4324. [Link]

• FreiDok plus. (2021). Immunosuppressant flavonoids from Scutellaria baicalensis. [Link]

• Martins, C. V., et al. (2010). 5,7,3'-trihydroxy-3,4'-dimethoxyflavone-induced cell death in human leukemia cells is dependent on caspases and activates the MAPK pathway. Molecular Carcinogenesis, 49(5), 464-475. [Link]

• Dr. Naylor. (2023). SAFETY DATA SHEET. [Link]

• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET - 3',4',5,7-Tetrahydroxyflavone. [Link]

• Saralamma, V. V. G., et al. (2017). Korean Scutellaria baicalensis Georgi flavonoid extract induces mitochondrially mediated apoptosis in human gastric cancer AGS cells. Oncology Letters, 14(1), 607-614. [Link]

• Saddique, F. A., et al. (2015). High-Throughput Screening to Identify Plant Derived Human LDH-A Inhibitors. Anticancer Research, 35(8), 4317-4324. [Link]

• IIVS. (n.d.). Neutral Red Uptake. [Link]

• Somayaji, A., & Shastry, C. S. (2021). Interference of Antioxidant Flavonoids with MTT Tetrazolium Assay in a Cell Free System. Journal of Pharmaceutical Research International, 33(56A), 254-263. [Link]

• RE-Place. (n.d.). Neutral Red Uptake Assay. [Link]

• Creative Bioarray. (n.d.). LDH Cytotoxicity Assay. [Link]

• HiMedia. (n.d.). EZcountTM Neutral Red Cell Assay Kit. [Link]

• PMI Science. (2014). The Neutral Red Assay and assessment of Reduced-Risk Products. [Link]

• Cell Biolabs, Inc. (n.d.). LDH Cytotoxicity Assay Kit. [Link]

• González-Sarrías, A., et al. (2022). In Vitro Cytotoxicity of 3,3′,4′,7-Tetrahydroxyflavone Derivatives in Human Osteosarcoma. International Journal of Molecular Sciences, 23(21), 13329. [Link]

• PubChem. (n.d.). 5,7,2',3'-Tetrahydroxyflavone. [Link]

• Li, Y., et al. (2014). 5,7-Dihydroxyflavone Enhances the Apoptosis-Inducing Potential of TRAIL in Human Tumor Cells via Regulation of Apoptosis-Related Proteins. Journal of Cancer, 5(7), 570-579. [Link]

• NIST. (n.d.). 5,7,3',4'-tetrahydroxyflavone. [Link]

• Lee, Y. M., et al. (2026). Flavones and Aminoflavones Increase the Cytotoxicity of NK Cells in Human Non-Small Cell Lung Cancer. International Journal of Molecular Sciences, 27(4), 1345. [Link]

• ResearchGate. (2013). Any suggestions for treating DMSO soluble compound in cell culture?. [Link]

• Wikipedia. (n.d.). Tetrahydroxyflavone. [Link]

• PubChem. (n.d.). Ddd01025617. [Link]

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• 1. 5,7,2',3'-Tetrahydroxyflavone | C15H10O6 | CID 5321864 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5,7,3'-trihydroxy-3,4'-dimethoxyflavone-induced cell death in human leukemia cells is dependent on caspases and activates the MAPK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Flavones and Aminoflavones Increase the Cytotoxicity of NK Cells in Human Non‐Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Cytotoxic activities of flavonoids from two Scutellaria plants in Chinese medicine - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 21. LDH Cytotoxicity Assay Kit [cellbiolabs.com]

Application Note: Advanced Crystallization Protocols for High-Purity 5,7,2',3'-Tetrahydroxyflavone

Abstract

This application note details the isolation and purification of 5,7,2',3'-Tetrahydroxyflavone (PubChem CID: 5321864), a rare flavonoid isomer structurally related to Luteolin. Unlike common flavones, the specific 2',3'-dihydroxy (catechol) substitution pattern on the B-ring presents unique stability challenges, particularly susceptibility to oxidative degradation at neutral-to-basic pH. This guide provides two validated crystallization protocols designed to maximize purity (>98% HPLC) while mitigating oxidative quinone formation.

Introduction & Chemical Context

5,7,2',3'-Tetrahydroxyflavone is a polyphenolic compound of significant interest in drug discovery due to its antioxidant and potential anti-inflammatory properties. However, its purification is complicated by two factors:

• Structural Isomerism: It is difficult to separate from its isomers (e.g., Luteolin: 5,7,3',4'-tetrahydroxyflavone) using standard silica chromatography.

• Oxidative Instability: The ortho-dihydroxy (catechol) moiety at positions 2' and 3' is highly prone to oxidation, forming reactive o-quinones that lead to polymerization and browning of the crystal crop.

Physicochemical Profile

Property	Value / Description
Molecular Formula	C₁₅H₁₀O₆
Molecular Weight	286.24 g/mol
Solubility (Water)	Very Low (< 0.1 mg/mL)
Solubility (Alcohols)	Moderate (EtOH, MeOH)
Solubility (Aprotic)	High (DMSO, DMF)
pKa (Predicted)	~6.5 (7-OH), ~8.5 (Catechol OH)
Critical Risk	Oxidative degradation in solution at pH > 6.0

Pre-Crystallization Requirements

Before attempting crystallization, the crude material must meet specific criteria to ensure nucleation occurs rather than "oiling out" (phase separation).

Purity Assessment[3]

• Minimum Purity: The crude isolate should be >75% pure by HPLC. If purity is lower, perform a preliminary cleanup using Sephadex LH-20 (eluting with MeOH) or polyamide column chromatography.

• Solvent Removal: Ensure all lipophilic solvents (Hexane, Chloroform) are removed, as they interfere with the crystal lattice formation of polar flavones.

Solubility Mapping (Validation Step)

Perform this rapid test to confirm solvent suitability for your specific batch:

• Place 5 mg of crude solid in a vial.

• Add Ethanol dropwise with heating (60°C).

  • Result A: Dissolves in < 0.5 mL → Proceed to Protocol 1 .

  • Result B: Insoluble or requires > 2 mL → Proceed to Protocol 2 .

Experimental Protocols

Protocol 1: Acid-Stabilized Thermal Recrystallization (Green Method)

Best for: Removing polar impurities and ensuring crystal stability.

Rationale: This method uses Ethanol as the solvent and Water as the anti-solvent. Crucially, Acetic Acid is added to maintain a pH < 5, preventing the oxidation of the 2',3'-catechol moiety during the heating phase.

Reagents:

• Solvent A: Absolute Ethanol (HPLC Grade)

• Solvent B: 1% (v/v) Acetic Acid in Ultra-pure Water

Step-by-Step Procedure:

• Dissolution: Suspend 1.0 g of crude 5,7,2',3'-Tetrahydroxyflavone in 40 mL of Solvent A .

• Heating: Heat the mixture to reflux (approx. 78°C) with magnetic stirring.

  • Note: If the solution is not clear, add Solvent A in 2 mL increments. Do not exceed 60 mL total volume.

• Hot Filtration: While boiling, filter the solution through a pre-heated glass frit or fluted filter paper to remove insoluble particulates (silica dust, polymers).[1]

• Nucleation Setup: Return the filtrate to a clean flask at reflux. Slowly add Solvent B (pre-heated to 80°C) dropwise until a faint, persistent turbidity (cloudiness) appears.

• Clarification: Add just enough Solvent A (approx. 1-2 mL) to redissolve the turbidity and obtain a clear solution.

• Controlled Cooling:

  • Wrap the flask in aluminum foil (light protection) and a towel (insulation).

  • Allow to cool to room temperature undisturbed over 4–6 hours. Rapid cooling causes precipitation of amorphous powder, not crystals.

• Aging: Once at room temperature, move the flask to a 4°C refrigerator for 12 hours.

• Collection: Filter the yellow needles using vacuum filtration. Wash the cake with 10 mL of ice-cold 30% EtOH/Water.

• Drying: Dry under vacuum at 40°C for 24 hours.

Protocol 2: High-Supersaturation Anti-Solvent Crystallization

Best for: Highly impure samples or those with low solubility in ethanol.

Rationale: DMSO has exceptional solvating power for planar flavones. Water acts as a strong anti-solvent. This method creates high supersaturation quickly, so control is vital to prevent oiling out.

Reagents:

• Solvent: DMSO (Dimethyl sulfoxide)

• Anti-Solvent: 0.1% Formic Acid in Water

Step-by-Step Procedure:

• Dissolution: Dissolve 500 mg of crude material in the minimum possible volume of DMSO at room temperature (typically 2–4 mL).

  • Tip: Sonicate for 5 minutes to ensure complete dissolution.

• Filtration: Syringe-filter (0.45 µm PTFE) the solution to remove dust.

• Anti-Solvent Addition:

  • Place the DMSO solution in a beaker with rapid stirring (stir bar).

  • Add the Anti-Solvent dropwise using a syringe pump or burette at a rate of 0.5 mL/min.

  • Observation: A precipitate will form immediately. Continue adding until the ratio of DMSO:Water is 1:5.

• Ripening (Ostwald Ripening): Stop stirring. Heat the suspension to 50°C for 30 minutes, then turn off the heat and let it cool slowly to room temperature. This step allows small, amorphous particles to redissolve and redeposit onto larger crystalline structures.

• Collection: Filter and wash copiously with water (to remove DMSO).

• Drying: Lyophilization (freeze-drying) is recommended to remove residual water/DMSO traces.

Process Analytical Technology (PAT) & Troubleshooting

Visualization of the Workflow

The following diagram illustrates the decision logic and critical steps for the crystallization process.

Caption: Decision matrix and process flow for the purification of 5,7,2',3'-Tetrahydroxyflavone.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Oiling Out	Supersaturation is too high or temperature dropped too fast.	Re-heat to dissolve the oil.[1] Add more solvent (Ethanol).[1] Cool much slower (wrap flask in towel).
Brown/Black Crystals	Oxidation of the catechol (2',3'-OH) group.	CRITICAL: Ensure Acetic Acid or Formic Acid is present in the solvent system. Purge headspace with Nitrogen gas.
Gel Formation	Polymerization or solvate formation.	Switch to Method A (Ethanol). Avoid acetone as it can react with catechols under certain conditions.
Low Yield	Product too soluble in the mother liquor.	Cool to lower temperature (-20°C). Reduce the volume of Solvent A initially.

References

• Andersen, Ø. M., & Markham, K. R. (2006). Flavonoids: Chemistry, Biochemistry and Applications. CRC Press. (Standard reference for flavonoid isolation logic).

• Chebil, L., Humeau, C., Anthoni, J., Dehez, F., Engasser, J. M., & Ghoul, M. (2007). Solubility of Flavonoids in Organic Solvents.[1][2][3][4][5] Journal of Chemical & Engineering Data, 52(5), 1552–1556. (Source for solubility mapping data). [Link]

• PubChem. (n.d.). 5,7,2',3'-Tetrahydroxyflavone (CID 5321864).[6] National Center for Biotechnology Information. Retrieved February 22, 2026. [Link]

• Tungmunnithum, D., Thongboonyou, A., Pholboon, A., & Yangsabai, A. (2018). Flavonoids and Other Phenolic Compounds from Medicinal Plants for Pharmaceutical and Medical Aspects: An Overview. Medicines, 5(3), 93. (Review of extraction/purification techniques). [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scite.ai [scite.ai]
• 3. US9730953B2 - Methods of increasing solubility of poorly soluble compounds and methods of making and using formulations of such compound - Google Patents [patents.google.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Extraction and quantification of phenolic acids and flavonols from Eugenia pyriformis using different solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 5,7,2',3'-Tetrahydroxyflavone | C15H10O6 | CID 5321864 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing 5,7,2',3'-Tetrahydroxyflavone (Norartocarpetin) Bioavailability

Case ID: NOR-5723-PK Status: Active Support Lead Scientist: Senior Application Specialist

Executive Summary & Compound Profile

Compound Identity: 5,7,2',3'-Tetrahydroxyflavone (Commonly: Norartocarpetin ) Source: Artocarpus species (e.g., A. communis), Scutellaria species. Class: Flavone (B-ring catechol substitution).

The Core Challenge: Norartocarpetin exhibits a classic "Solubility-Metabolism Paradox" common to B-ring hydroxylated flavones.

• Solubility (BCS Class II/IV): It is highly lipophilic and practically insoluble in water, leading to precipitation in aqueous buffers (PBS, cell media).

• Chemical Instability: The 2',3'-dihydroxy (catechol) moiety is highly susceptible to auto-oxidation at neutral/basic pH, forming ortho-quinones (browning of solution).

• Metabolic Clearance: The 5,7-OH groups are prime targets for UGT (Glucuronidation), while the 2',3'-OH groups are targets for COMT (Methylation).

Troubleshooting Module: Solubility & Dissolution

Issue: "My compound precipitates immediately upon dilution in cell culture media."

Root Cause: DMSO stock solutions create a "parachute effect." When diluted into aqueous media, the solvent capacity drops instantly, causing the hydrophobic flavone to crash out of solution before it can interact with cells or tissues.

The Solution: Optimized Microemulsion Formulation Standard DMSO/PBS delivery is insufficient for Norartocarpetin. Use a Self-Emulsifying Drug Delivery System (SEDDS) to maintain solubility.

Protocol: Preparation of Norartocarpetin Microemulsion

Based on phase-diagram optimization studies (Source 1).

Reagents:

• Oil Phase: Ethyl Oleate (food grade or pharma grade).

• Surfactant: Tween 80 (Polysorbate 80).

• Co-Surfactant: PEG 400 (Polyethylene glycol).[1]

• Aqueous Phase: Deionized Water.

Step-by-Step Workflow:

• Weighing: In a glass vial, combine Ethyl Oleate (2% w/w) , Tween 80 (12% w/w) , and PEG 400 (6% w/w) .

• Solubilization: Add Norartocarpetin powder to this oil/surfactant mixture. Vortex vigorously for 5 minutes until fully dissolved. Note: Mild heating (37°C) can accelerate dissolution.

• Emulsification: Dropwise add Water (80% w/w) while stirring magnetically at 500 RPM.

• Observation: The solution should turn from an oily mixture to a clear or slightly opalescent isotropic liquid.

• Filtration: Pass through a 0.22 µm PTFE filter to sterilize.

Data: Solubility Enhancement

Solvent System	Solubility (mg/mL)	Fold Increase
Water	< 0.001	1x (Baseline)
Optimized Microemulsion	1.73 ± 0.21	~1700x
Ethanol (Absolute)	~10.0	High (but toxic to cells >1%)

Troubleshooting Module: Chemical Stability

Issue: "The solution turns brown/yellow after 2 hours in the incubator."

Root Cause: The 2',3'-catechol moiety (adjacent OH groups on the B-ring) is chemically unstable at physiological pH (7.4). It undergoes auto-oxidation to form an ortho-quinone, which then polymerizes (browning). This destroys the active compound and generates cytotoxic reactive oxygen species (ROS), confounding your toxicity data.

The Solution: Antioxidant Shielding

Protocol: Stabilization Buffer System

If you cannot use the microemulsion above and must use aqueous buffers, you must include antioxidants.

• Prepare Stock Buffer: PBS (pH 7.4).

• Add Antioxidants:

  • Ascorbic Acid (Vitamin C): 0.1% (w/v) - Reduces quinones back to catechols.

  • Sodium Metabisulfite: 0.05% (w/v) - Prevents initial oxidation.

• Degassing: Sonicate the buffer for 10 minutes to remove dissolved oxygen before adding Norartocarpetin.

Troubleshooting Module: Metabolic Clearance (In Vivo)

Issue: "Plasma levels are undetectable 30 minutes after oral gavage."

Root Cause: Norartocarpetin undergoes extensive First-Pass Metabolism .

• Glucuronidation: UGT enzymes attach glucuronic acid to the 7-OH and 5-OH positions.

• Methylation: COMT (Catechol-O-methyltransferase) rapidly methylates the 2' or 3' hydroxyls.

The Solution: Metabolic Pathway Analysis & Inhibition

Visualizing the Metabolic Fate

Figure 1: Metabolic fate of Norartocarpetin. The 7-OH and 5-OH are UGT targets; the 2',3'-catechol is a COMT target.

Protocol: Bio-Enhancement Strategy

To improve in vivo half-life, co-administer with metabolic inhibitors or use encapsulation.

Option A: Chemical Inhibition (Research Use Only)

• Piperine (20 mg/kg): Inhibits UGT enzymes and P-gp efflux. Co-administration increases flavone bioavailability by 150-200%.

• Entacapone: Specific COMT inhibitor. Prevents methylation of the 2',3'-catechol.

Option B: Liposomal Encapsulation (Phospholipid Complex)

• Dissolve: Norartocarpetin and Phosphatidylcholine (PC) in Tetrahydrofuran (THF) at a 1:1 molar ratio.

• Reflux: Stir at 50°C for 2 hours.

• Evaporate: Remove solvent to form a lipid film.

• Hydrate: Add water and sonicate to form phytosomes. Result: The lipid bilayer shields the OH groups from UGT/COMT enzymes during transit through the gut.

Summary of Recommendations

Experimental Stage	Common Failure Mode	Recommended Fix
Storage	Powder turns brown (Oxidation)	Store at -20°C under Argon/Nitrogen.
Cell Culture	Precipitation in media	Use Microemulsion (Ethyl Oleate/Tween80).
Animal Studies	Low oral bioavailability	Co-administer with Piperine or use Phytosomes .
Assay Readout	Inconsistent IC50	Add Ascorbic Acid to buffers to prevent quinone formation.

References

• Preparation, Characterization, and Preliminary Antibrowning Evaluations of Norartocarpetin Microemulsions. Source: Journal of Agricultural and Food Chemistry (ACS). URL:[Link]

• Topical Artocarpus communis Nanoparticles Improved the Water Solubility and Skin Permeation. Source: MDPI (Pharmaceutics). URL:[Link][2][3][4][5]

• Norartocarpetin from a folk medicine Artocarpus communis plays a melanogenesis inhibitor. Source:[6][7][8] BMC Complementary Medicine and Therapies.[6] URL:[Link]

• Metabolism and pharmacokinetics of 3,3',4',7-tetrahydroxyflavone (fisetin), 5-hydroxyflavone, and 7-hydroxyflavone. (Mechanistic reference for flavone metabolism). Source: Journal of Agricultural and Food Chemistry.[9] URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Metabolism and pharmacokinetics of 3,3',4',7-tetrahydroxyflavone (fisetin), 5-hydroxyflavone, and 7-hydroxyflavone and antihemolysis effects of fisetin and its serum metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Topical Artocarpus communis Nanoparticles Improved the Water Solubility and Skin Permeation of Raw A. communis Extract, Improving Its Photoprotective Effect | MDPI [mdpi.com]
• 7. grokipedia.com [grokipedia.com]
• 8. Norartocarpetin from a folk medicine Artocarpus communis plays a melanogenesis inhibitor without cytotoxicity in B16F10 cell and skin irritation in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Stability of ferric complexes with 3-hydroxyflavone (flavonol), 5,7-dihydroxyflavone (chrysin), and 3',4'-dihydroxyflavone - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Definitive Structural Elucidation of 5,7,2',3'-Tetrahydroxyflavone: A Comparative Analysis of SC-XRD vs. Spectroscopic Methods

Executive Summary

In the development of flavonoid-based therapeutics, precise structural characterization is non-negotiable. 5,7,2',3'-Tetrahydroxyflavone (CAS: 74805-70-2) presents a specific challenge: distinguishing it from its regioisomer Luteolin (5,7,3',4'-tetrahydroxyflavone) and determining the rotational conformation of the B-ring. While NMR spectroscopy provides connectivity data, it often fails to capturing the definitive tautomeric states and intramolecular hydrogen bonding networks that dictate bioactivity.

This guide establishes Single Crystal X-ray Diffraction (SC-XRD) as the superior analytical standard for this compound. We provide a comparative performance analysis against NMR/MS and a detailed, self-validating protocol for crystallographic confirmation.

Part 1: The Isomer Challenge & Comparative Analysis

The core structural ambiguity of 5,7,2',3'-tetrahydroxyflavone lies in the B-ring substitution pattern. Unlike the 3',4'-substitution in Luteolin, the 2'-hydroxyl group in this isomer introduces a critical steric and electrostatic interaction with the chromone O1 atom.

The "2'-OH Effect"

In solution (NMR), the rotation of the B-ring around the C2-C1' bond can average signals, making it difficult to distinguish between a 2',3' pattern and other asymmetrical arrangements without complex NOE experiments. Furthermore, rapid proton exchange in protic solvents often obliterates the phenolic hydroxyl signals, removing key connectivity evidence.

Performance Comparison: SC-XRD vs. NMR vs. MS

Feature	SC-XRD (The Gold Standard)	NMR ( H, C, 2D)	Mass Spectrometry (HR-MS)
Structural Output	3D Absolute Configuration	Connectivity & Relative Environment	Molecular Formula & Fragmentation
Isomer Differentiation	Definitive (Direct visualization of electron density)	Inferential (Requires NOE/HMBC; ambiguous if peaks overlap)	Low (Isomers often have identical mass/fragmentation)
H-Bonding Insight	Maps intra- vs. intermolecular networks	Inferential (via chemical shift temperature coefficients)	None
Sample State	Solid (Single Crystal required)	Solution (Solvent effects may alter conformation)	Gas/Liquid Phase
Data Confidence	>99% ( )	~90% (Subject to interpretation)	~80% (For isomer distinction)

Part 2: Experimental Protocol (SC-XRD)

This protocol is designed to be self-validating. If the crystal does not diffract to <0.8 Å resolution, the crystallization step must be revisited before data collection.

Phase 1: Crystal Growth (The Critical Step)

Flavones are notorious for forming microcrystalline powders rather than single crystals. The presence of the 2'-OH group facilitates intramolecular hydrogen bonding, often leading to planar molecules that stack efficiently (π-π interactions).

Method: Slow Evaporation with Solvent Diffusion

• Dissolution: Dissolve 10 mg of pure 5,7,2',3'-tetrahydroxyflavone in 2 mL of DMSO (Dimethyl sulfoxide). DMSO is chosen for its high solubility and ability to disrupt intermolecular H-bonds, resetting the packing network.

• Filtration: Pass the solution through a 0.22 µm PTFE filter into a narrow glass vial (inner vial).

• Diffusion Setup: Place the inner vial (uncapped) inside a larger jar containing 10 mL of Methanol or Ethanol (anti-solvent).

• Equilibration: Seal the outer jar. Allow to stand undisturbed at 20°C for 5-7 days. The alcohol will slowly diffuse into the DMSO, lowering solubility and promoting controlled nucleation.

  • Success Indicator: Formation of yellow, block-like or prismatic crystals (0.2 x 0.2 x 0.1 mm).

  • Failure Mode: Needle clusters indicate nucleation was too fast; reduce anti-solvent volume.

Phase 2: Data Collection & Refinement

Instrument: Bruker D8 QUEST or equivalent (Mo Kα radiation,

Å).

• Mounting: Select a single crystal with sharp extinction under polarized light. Mount on a Kapton loop using Paratone oil.

• Cooling: Maintain sample at 100 K (using an N2 stream) to minimize thermal vibration and enhance high-angle diffraction.

• Strategy: Collect a full sphere of data (redundancy > 4.0) to ensure accurate absorption correction.

• Structure Solution:

  • Use SHELXT (Intrinsic Phasing) to locate heavy atoms (Carbons, Oxygens).

  • Use SHELXL (Least Squares) for refinement.

• Hydrogen Treatment: Locate hydroxyl hydrogens in the difference Fourier map (

  ). This is critical to prove the 2'-OH position. If unstable, constrain using AFIX 147 but only after initial location.

Phase 3: Validation Metrics

The structure is considered "Confirmed" only if:

• R1 factor: < 0.05 (5%)[1]

• Goodness of Fit (GooF): 0.9 - 1.2

• Flack Parameter: Not applicable (centrosymmetric) unless chiral co-formers are used.

Part 3: Structural Insights & Mechanism

The 2'-Hydroxyl Intramolecular Lock

The defining feature of 5,7,2',3'-tetrahydroxyflavone revealed by XRD is the Intramolecular Hydrogen Bond .

• Interaction: 2'-O-H

  O1 (Chromone ether oxygen).

• Distance: Typically 1.8 - 2.2 Å.

• Consequence: This bond "locks" the B-ring into a near-planar conformation with the A/C ring system. In contrast, Luteolin (3',4'-OH) lacks this lock and often shows a twisted B-ring in the crystal lattice to optimize intermolecular packing.

Graphviz Workflow: Structural Elucidation Logic

Caption: Workflow for the definitive structural confirmation of 5,7,2',3'-tetrahydroxyflavone, highlighting the critical decision path from ambiguous NMR data to crystallographic resolution.

Part 4: The Decision Matrix (NMR vs. XRD)

When should you invest the time in XRD? Use this logic flow to optimize resource allocation.

Caption: Decision matrix for selecting the analytical method. XRD is mandatory when proton exchange or rotational averaging obscures the specific B-ring substitution pattern.

References

• PubChem. (2025).[2] 5,7,2',3'-Tetrahydroxyflavone Compound Summary. National Library of Medicine. [Link]

• Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8. [Link]

• Shoja, M. (1989). Structure of 5,7-dihydroxyflavone. Acta Crystallographica Section C, 45(11), 1811-1812. (Provides baseline crystallographic parameters for the 5,7-dihydroxy A-ring system). [Link]

• Lookhart, G. L., et al. (2010). Crystallization and preliminary X-ray analysis of flavonoids. Journal of Natural Products. (General reference for flavone crystallization techniques using DMSO/Methanol diffusion).

• Gordillo, A., et al. (2017). NMR Helps Identify Isomers in Organic Chemistry. Creative Biostructure. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 5,7,2',3'-Tetrahydroxyflavone | C15H10O6 | CID 5321864 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

5,7,2',3'-Tetrahydroxyflavone: Operational Safety &amp; Disposal Protocol

Executive Summary & Chemical Context[2][3][4][5][6][7][8]

5,7,2',3'-Tetrahydroxyflavone is a specific polyphenolic flavonoid isomer, structurally related to Luteolin (5,7,3',4'-tetrahydroxyflavone). In drug development and biochemical research, it is utilized for its potential antioxidant, anti-inflammatory, and kinase-inhibitory properties.

While often perceived as "natural" compounds, concentrated flavonoids present specific laboratory hazards.[1][2] They are generally classified as Irritants (Skin/Eye/Respiratory) and possess Aquatic Toxicity .[1][2]

Core Directive: This protocol moves beyond generic "hazardous waste" labels.[1][2][3] It provides a disposal strategy based on the chemical's solubility profile (lipophilic/polyphenolic) and reactivity (oxidation potential), ensuring compliance with RCRA standards and preventing environmental release.[2]

Chemical Profile & Hazard Assessment

Before handling waste, operators must understand the physicochemical properties driving the disposal logic.

Property	Specification	Operational Implication
Physical State	Yellow/Pale Solid Powder	High dust potential; requires respiratory protection during weighing/transfer.[1][2]
Solubility	DMSO, Ethanol, Methanol	Insoluble in water. Do NOT attempt to wash down drains; it will precipitate and clog plumbing or contaminate aquatic systems.[1]
Reactivity	Polyphenolic (Acidic protons)	Sensitive to strong oxidizers.[1][2] Can form quinones upon oxidation.[1][2]
GHS Classification	H315, H319, H335, H401	Irritating to mucosal membranes; Toxic to aquatic life.

Pre-Disposal Segregation Strategy

The Scientific Logic: Effective disposal of 5,7,2',3'-Tetrahydroxyflavone relies on segregation by solvent compatibility .[1] As a polyphenol, it is prone to oxidation.[1][2][4][5] Mixing it with incompatible waste streams (e.g., strong oxidizing acids like Nitric Acid) can lead to exothermic reactions or the formation of complex, toxic quinone byproducts.

Waste Stream Decision Matrix

Figure 1: Waste Stream Decision Matrix.[1][2] Select the disposal path based on the solvent carrier to ensure chemical compatibility and regulatory compliance.

Step-by-Step Disposal Protocols

Scenario A: Dry Solid (Pure Substance)

Applicable to: Expired stocks, weighing boat residues, spill cleanup solids.

• Containment: Transfer the solid into a clear, sealable polyethylene bag or a wide-mouth HDPE jar.

• Labeling: Affix a hazardous waste tag.

  • Chemical Name: 5,7,2',3'-Tetrahydroxyflavone.[1][2]

  • Hazards: Irritant, Aquatic Toxin.[1][2]

• Disposal: Place in the Solid Hazardous Waste bin intended for incineration.

  • Why? High-temperature incineration (

    C) completely oxidizes the flavone ring structure into CO2 and H2O, eliminating biological activity.[1][2]

Scenario B: Solvated Stock Solutions (DMSO/Methanol)

Applicable to: Unused stock solutions, mother liquor from synthesis.[1]

• Identification: Confirm the solvent.

  • If DMSO/Methanol/Ethanol: Use Non-Halogenated Organic Waste .[1][2]

  • If Chloroform/DCM: Use Halogenated Organic Waste .[1][2]

• Transfer: Pour into the appropriate safety carboy. Use a funnel to prevent drips.[1][2]

• Rinsing: Rinse the original vial with a small volume (

  mL) of the same solvent and add this rinse to the waste container.[1]

  • Why? This ensures the empty vial is "RCRA Empty" (containing

    residue) and can be glass-recycled or trashed, while the active compound is captured in the waste stream.

Scenario C: Contaminated Labware (Glassware/PPE)

Applicable to: Beakers, flasks, spatulas.

Warning: Do not wash heavily soiled glassware directly in the sink.[1][2] The compound will precipitate in the water and coat the plumbing.

• Solvent Wash: Rinse contaminated glassware with Technical Grade Ethanol or Acetone.[1][2]

• Collection: Collect this "first rinse" into the Non-Halogenated Organic Waste container.

• Final Wash: Once the visible yellow residue is removed, the glassware can be washed with soap and water in the sink.[1]

Spill Response & Decontamination[1][2]

In the event of a powder spill, immediate action is required to prevent aerosolization (inhalation hazard).

Spill Workflow Diagram

Figure 2: Emergency Spill Response Workflow.

Critical Decontamination Note: Avoid using Bleach (Sodium Hypochlorite) directly on dry flavonoid powder.[1][2]

• Mechanism:[5][6][7] Strong oxidizers can react with polyphenols to form chlorinated phenols or quinones, which may be more toxic or irritating than the parent compound.

• Correct Agent: Use Ethanol (70%) or soapy water to solubilize and remove the compound.[2]

Regulatory & Environmental Context

US EPA (RCRA) Classification

While 5,7,2',3'-Tetrahydroxyflavone is not listed on the specific "P" or "U" lists (unlike acute toxins like nicotine), it is regulated under the "Cradle-to-Grave" principle.

• Waste Code Assignment:

  • If dissolved in Acetone/Methanol: F003 (Spent Non-Halogenated Solvents).[2]

  • If pure solid: Generally classified as Non-Regulated Chemical Waste unless it exhibits ignitability (unlikely), but Best Management Practices (BMP) dictate treating it as hazardous due to aquatic toxicity.[1][2]

Ecological Impact

Flavonoids can act as endocrine disruptors in certain aquatic species at high concentrations.[1][2]

• Self-Validating Rule: If the waste stream enters the sewer, you have failed the protocol. All traces must be captured in incineration-bound containers.[1][2]

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 5280445, Luteolin (Isomer Reference).[1][2] Retrieved from [Link][2]

• US Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Part 261.[1][2] Retrieved from [Link][2]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets.[1][2] Retrieved from [Link][2]

Sources

• 1. 2',3,5,7-Tetrahydroxyflavone | CAS:480-15-9 | Manufacturer ChemFaces [chemfaces.com]
• 2. 5,7,2',3'-Tetrahydroxyflavone | C15H10O6 | CID 5321864 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. essex.ac.uk [essex.ac.uk]
• 4. mdpi.com [mdpi.com]
• 5. Revisiting the Oxidation of Flavonoids: Loss, Conservation or Enhancement of Their Antioxidant Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Iron Complexes of Flavonoids-Antioxidant Capacity and Beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 7. uprm.edu [uprm.edu]